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Compound of Interest

Compound Name: Solvent Green 28

Cat. No.: B1330180

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the photostability and lightfastness of
Solvent Green 28, an anthraquinone-based dye valued for its vibrant green hue and excellent
thermal stability. This document is intended for researchers, scientists, and professionals in
drug development and other fields where the long-term color stability of materials is critical.

Introduction to Solvent Green 28

Solvent Green 28 is a synthetic organic dye belonging to the anthraquinone class, known for
its bright, transparent green coloration.[1][2][3] It finds extensive application in the coloring of
various plastics and polymers, including polystyrene (PS), polycarbonate (PC), polymethyl
methacrylate (PMMA), and acrylonitrile butadiene styrene (ABS).[1][2][3][4] Its high heat
resistance makes it suitable for demanding processing conditions.[1][2][5] The stability of its
color under prolonged exposure to light is a crucial performance parameter in many of its
applications.

Quantitative Data on Lightfastness and Heat
Resistance

The lightfastness of a colorant is a measure of its ability to resist fading or changing color upon
exposure to light. It is most commonly evaluated using the Blue Wool Scale, an eight-step
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scale where a rating of 8 signifies the highest lightfastness.[2]

Several sources indicate that Solvent Green 28 exhibits excellent lightfastness, consistently
receiving a rating of 7-8 on the Blue Wool Scale.[4][5][6][7][8] This high rating indicates a very
low degree of color change even after significant light exposure.

In addition to its lightfastness, the heat resistance of Solvent Green 28 in various polymers is a
key technical parameter. The following table summarizes the available data.

Heat Resistance Lightfastness (Blue .
Polymer Test Conditions
(°C) Wool Scale)
1/3 Standard Depth
Polycarbonate (PC) 310- 350 7-8 ]
(SD), 1% TiO2
1/3 Standard Depth
Polystyrene (PS) 300 7 ]
(SD), 2% TiO2
Polymethyl 300 . 1/3 Standard Depth
Methacrylate (PMMA) (SD), 1% TiO2
Acrylonitrile Butadiene 1/3 Standard Depth
280 - 300 5-6 _
Styrene (ABS) (SD), 1% TiO2
Polyethylene 1/3 Standard Depth
290 - 300 7-8
Terephthalate (PET) (SD)

Note: The data presented is a synthesis from multiple sources and may vary slightly depending
on the specific grade of the dye and the processing conditions.[4][6][7]

Experimental Protocols for Assessing Photostability

To ensure accurate and reproducible assessment of the photostability of Solvent Green 28,
standardized experimental protocols are essential. The internationally recognized standard for
determining color fastness to artificial light is ISO 105-B02.[9][10][11][12] This method utilizes a
xenon arc lamp to simulate the spectral distribution of natural daylight.[10][11]

Principle of the ISO 105-B02 Test
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A test specimen containing Solvent Green 28 is exposed to artificial light from a xenon arc
lamp under controlled environmental conditions.[11][12] Simultaneously, a set of blue wool
reference standards with known lightfastness are exposed. The change in color of the test

specimen is then compared to the fading of the blue wool standards to determine its
lightfastness rating.[10][12]

Detailed Experimental Workflow

The following diagram illustrates a typical workflow for conducting a photostability test
according to ISO 105-B02 for a plastic specimen colored with Solvent Green 28.
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Sample Preparation
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Y
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(e.g., PC, PS, PMMA)

Y
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(e.g., via compounding or masterbatch)

Y

Fabricate Test Specimens
(e.g., injection molding, film extrusion)

Y

Mask a portion of each specimen
to serve as an unexposed reference

Accelerate(%'Weathering

Place specimens and Blue Wool
references in Xenon Arc Weatherometer

A
Set Test Conditions (ISO 105-B02)
- Irradiance (e.g., 1.10 W/m2/nm @ 420 nm)
- Temperature (e.g., Black Panel Temp. 63°C)
- Relative Humidity

Y

Expose for a predetermined duration
or until a specific Blue Wool
reference has faded

Data Analysis
A4

Measure Color Coordinates (CIELAB)
of exposed and unexposed areas
using a spectrophotometer

A J

Calculate Color Difference (AE*ab)

A

Compare fading of specimen to

Blue Wool Standards to assign a
lightfastness rating (1-8)

A4
Report Findings

Click to download full resolution via product page

Workflow for Photostability Testing of Solvent Green 28 in Plastics.
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Key Experimental Parameters

 Light Source: A filtered xenon arc lamp is used to simulate solar radiation.[10][11]

e Irradiance: The intensity of the light source, typically controlled at a specific wavelength (e.g.,
420 nm).[9]

o Temperature and Humidity: These are controlled to simulate specific environmental
conditions.[10]

» Blue Wool References: A set of standardized dyed wool fabrics with known lightfastness
ratings (1 to 8).[10]

o Color Measurement: A spectrophotometer or colorimeter is used to quantitatively measure
the color of the samples before and after exposure, typically using the CIELAB color space.
The color difference is expressed as AE*ab.

Photodegradation Mechanisms of Anthraquinone
Dyes

While specific studies on the photodegradation pathways of Solvent Green 28 are not readily
available in public literature, the general mechanisms for anthraquinone dyes are understood to
involve photo-oxidation and photoreduction reactions. The stability of Solvent Green 28 is
attributed to the robust anthraquinone core structure.

The following diagram illustrates a simplified, generalized signaling pathway for the potential
photodegradation of an anthraquinone dye.
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Generalized Photodegradation Pathway of Anthraquinone Dyes.

Conclusion

Solvent Green 28 demonstrates excellent photostability and lightfastness, with a consistent
Blue Wool Scale rating of 7-8. This, combined with its high heat resistance, makes it a reliable
colorant for a wide range of plastic and polymer applications where long-term color fidelity is
essential. For researchers and professionals requiring quantitative data beyond the Blue Wool
Scale, adherence to standardized testing protocols such as ISO 105-B02 is crucial for
generating reliable and comparable results. Further research into the specific photodegradation
kinetics and pathways of Solvent Green 28 would provide even deeper insights into its long-

term stability.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1330180?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330180?utm_src=pdf-body
https://www.benchchem.com/product/b1330180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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